5-(3,3,3-Trifluoropropyl)imidazolidine-2,4-dione

• Molecular Formula: C6H7F3N2O2
• Molecular Weight: 196.13 g/mol
• IUPAC Name: 5-(3,3,3-trifluoropropyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C6H7F3N2O2/c7-6(8,9)2-1-3-4(12)11-5(13)10-3/h3H,1-2H2,(H2,10,11,12,13)
• InChI Key: SXHNKTVRBDLLOL-UHFFFAOYSA-N
• Canonical SMILES: C(CC(F)(F)F)C1C(=O)NC(=O)N1

Description

5-(3,3,3-Trifluoropropyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C6H7F3N2O2 and its molecular weight is 196.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium cyanide (4.31 g, 88.04 mmol) and 4,4,4-trifluorobutanal (3.7 g, 29.34 mmol) were added to ammonium carbonate (9.1 g, 117.4 mmol) in H2O (60 mL). The black reaction mixture was heated to 90° C. After 1 h, the mixture became homogeneous and it was stirred at 90° C. for 18 h. After cooling to 25° C., about 60 mL of solvent was removed in vacuo. Concentrated HCl (4 mL) was added to acidify the mixture to a pH of about 2 and a precipitate formed. It was filtered. The mother liquor was washed with EtOAc (3×50 mL). The organic layer was dried over MgSO4, filtered and concentrated to obtain 5-(3,3,3-trifluoropropyl)imidazolidine-2,4-dione as a brown oil (3.95 g, 69.7%). Mass Spectrum (−ESI): 195 (M−H)−.